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Compound of Interest

Compound Name: Fmoc-3-Pal-OH

Cat. No.: B1311143 Get Quote

This guide provides essential technical data on Fmoc-3-Pal-OH (N-α-Fmoc-3-(3'-pyridyl)-L-

alanine), a specialized amino acid derivative frequently utilized in peptide synthesis and drug

development. Its unique pyridyl side chain offers distinct properties for modifying peptide

structure and function.

Core Molecular Data
The fundamental physicochemical properties of Fmoc-3-Pal-OH are summarized below. This

data is critical for accurate experimental planning, including reaction stoichiometry and

analytical characterization.

Parameter Value Reference

Molecular Weight 388.42 g/mol [1][2][3]

Molecular Formula C₂₃H₂₀N₂O₄ [1][2][3]

CAS Number 175453-07-3 [1][2][3][4][5]

Fmoc-3-Pal-OH is recognized as an alanine derivative.[1][2] In research, the substitution of

phenylalanine and tyrosine residues with 3-pyridylalanine has been shown to enhance the

aqueous solubility of certain peptides.[4]

It is important to distinguish the L-form (CAS 175453-07-3) from the D-form, Fmoc-D-3-Pal-OH,

which has a different CAS number (142994-45-4).[6][7]
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Experimental Considerations
Storage and Handling: For long-term stability, Fmoc-3-Pal-OH powder should be stored at

-20°C.[2] For shorter periods, storage at 4°C is acceptable.[2] When in solvent, it is

recommended to store solutions at -80°C for up to six months or -20°C for up to one month.[2]

The compound is typically supplied as a solid.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. abmole.com [abmole.com]

3. 175453-07-3|Fmoc-3-Pal-OH|BLD Pharm [bldpharm.com]

4. peptide.com [peptide.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. mybiosource.com [mybiosource.com]

7. peptide.com [peptide.com]

To cite this document: BenchChem. [A Technical Overview of Fmoc-3-Pal-OH for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311143#fmoc-3-pal-oh-molecular-weight-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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